1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole
1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole
Brand Name:
Vulcanchem
CAS No.:
324779-91-1
VCID:
VC0382396
InChI:
InChI=1S/C21H18N2O3S/c1-4-13-27-21-22-16-7-5-6-8-17(16)23(21)20(24)12-10-15-9-11-18(25-2)19(14-15)26-3/h1,5-12,14H,13H2,2-3H3/b12-10+
SMILES:
COC1=C(C=C(C=C1)C=CC(=O)N2C3=CC=CC=C3N=C2SCC#C)OC
Molecular Formula:
C21H18N2O3S
Molecular Weight:
378.4g/mol
1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole
CAS No.: 324779-91-1
Main Products
VCID: VC0382396
Molecular Formula: C21H18N2O3S
Molecular Weight: 378.4g/mol
CAS No. | 324779-91-1 |
---|---|
Product Name | 1-[3-(3,4-Dimethoxyphenyl)acryloyl]-2-(2-propynylsulfanyl)-1H-benzimidazole |
Molecular Formula | C21H18N2O3S |
Molecular Weight | 378.4g/mol |
IUPAC Name | (E)-3-(3,4-dimethoxyphenyl)-1-(2-prop-2-ynylsulfanylbenzimidazol-1-yl)prop-2-en-1-one |
Standard InChI | InChI=1S/C21H18N2O3S/c1-4-13-27-21-22-16-7-5-6-8-17(16)23(21)20(24)12-10-15-9-11-18(25-2)19(14-15)26-3/h1,5-12,14H,13H2,2-3H3/b12-10+ |
Standard InChIKey | LWVKVHUQXOKDPM-ZRDIBKRKSA-N |
Isomeric SMILES | COC1=C(C=C(C=C1)/C=C/C(=O)N2C3=CC=CC=C3N=C2SCC#C)OC |
SMILES | COC1=C(C=C(C=C1)C=CC(=O)N2C3=CC=CC=C3N=C2SCC#C)OC |
Canonical SMILES | COC1=C(C=C(C=C1)C=CC(=O)N2C3=CC=CC=C3N=C2SCC#C)OC |
PubChem Compound | 5727786 |
Last Modified | Nov 11 2021 |
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